4'-Hydroxy-3'-methylacetophenone

• IUPAC Name: 1-(4-hydroxy-3-methylphenyl)ethanone
• InChI: InChI=1S/C9H10O2/c1-6-5-8(7(2)10)3-4-9(6)11/h3-5,11H,1-2H3
• InChI Key: LXBHHIZIQVZGFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)C)O
• Molecular Formula: C9H10O2
• DSSTOX Substance ID: DTXSID60236500
• Molecular Weight: 150.17 g/mol
• CAS RN: 876-02-8

Description

4’-Hydroxy-3’-methylacetophenone is an organic compound with the molecular formula C₉H₁₀O₂ and a molecular weight of 150.1745 g/mol . This compound is a monohydroxyacetophenone, characterized by the presence of a hydroxy group and a methyl group attached to the benzene ring of acetophenone .

Scientific Research Applications

4’-Hydroxy-3’-methylacetophenone has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It has been studied for its antioxidant properties and its role in inhibiting nicotinamide adenine dinucleotide phosphate oxidase, an enzyme responsible for reactive oxygen species production.

Medicine: It is investigated for its potential therapeutic effects in treating inflammatory diseases and atherosclerosis.

Industry: It is used in the synthesis of heterocyclic compounds with anti-mycobacterial activity.

Mechanism of Action

The mechanism of action of 4’-hydroxy-3’-methylacetophenone involves its interaction with molecular targets such as nicotinamide adenine dinucleotide phosphate oxidase. By inhibiting this enzyme, the compound reduces the production of reactive oxygen species, thereby exerting its antioxidant and anti-inflammatory effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

4’-Hydroxy-3’-methylacetophenone can be synthesized through various methods. One common method involves the dealkylation of 4-hydroxy-5-methyl-2-isopropylacetophenone using aluminum chloride in chlorobenzene at 50°C, yielding a 53% product . Another method involves the reaction of 3-methylacetophenone with iodine or sodium hydroxide to form the corresponding iodinated or hydroxylated compound, which is then reduced to 4’-hydroxy-3’-methylacetophenone .

Industrial Production Methods

Industrial production methods for 4’-hydroxy-3’-methylacetophenone typically involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. These methods often utilize continuous flow reactors and advanced purification techniques to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

4’-Hydroxy-3’-methylacetophenone undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or carboxylic acid.

Reduction: The carbonyl group can be reduced to form an alcohol.

Substitution: The hydroxy and methyl groups can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.

Major Products Formed

Oxidation: Products include 4-hydroxy-3-methylbenzoic acid.

Reduction: Products include 4-hydroxy-3-methylbenzyl alcohol.

Substitution: Products include brominated or nitrated derivatives of 4’-hydroxy-3’-methylacetophenone.

Comparison with Similar Compounds

4’-Hydroxy-3’-methylacetophenone can be compared with similar compounds such as:

4’-Hydroxy-3’-methoxyacetophenone:

4-Hydroxyacetophenone: Lacks the methyl group, which influences its physical and chemical properties.

3-Methylacetophenone:

The uniqueness of 4’-hydroxy-3’-methylacetophenone lies in its specific combination of hydroxy and methyl groups, which confer distinct chemical and biological properties.

Q & A

Q1: What is 4'-hydroxy-3'-methylacetophenone and where is it found?

A1: this compound is an organic compound found naturally in various plants. It has been identified as a component of the essential oils of several plant species, including Rhododendron przewalskii [], Angelica sinensis [], Gerbera piloselloides [], and Gigantochloa ligulata []. It's also found in Hawaiian green coffee beans (Coffea arabica L.) [].

Q2: What is the molecular formula, weight, and spectroscopic data of this compound?

A2: this compound has the molecular formula C₉H₁₀O₂ and a molecular weight of 150.17 g/mol []. While specific spectroscopic data isn't provided in the provided research, its structure has been confirmed through techniques like GC-MS [, , ] and its vibrational spectra have been studied using DFT calculations [].

Q3: What are the potential biological activities of this compound?

A3: Research suggests that this compound may have potential in various areas:

• Anti-inflammatory activity: It was identified as one of the main active components in the essential oil of Rhododendron przewalskii, showing anti-inflammatory effects by inhibiting nitric oxide production in RAW 264.7 cells induced by LPS [].
• Antidiabetic potential: Computational studies indicated that this compound exhibits strong binding affinity to α-glucosidase, suggesting potential antidiabetic properties [].

Q4: Has the structure-activity relationship (SAR) of this compound been investigated?

A4: While the provided research doesn't directly investigate the SAR of this compound itself, a related study explored the antimycobacterial activity of various this compound derivatives []. This suggests that modifications to the base structure of this compound can influence its biological activity.

Q5: What analytical methods are used to identify and quantify this compound?

A5: Gas chromatography-mass spectrometry (GC-MS) is commonly used to identify and quantify this compound in various samples [, , , , ]. This technique separates the compound from other components and then identifies it based on its mass spectrum.

Q6: Are there any known challenges or limitations associated with the use of this compound?

A6: One study highlighted a potential challenge associated with the extraction of this compound from Angelica sinensis using steam distillation. The prolonged extraction time (around 14 hours) led to the formation of new components, including this compound, which might be considered undesirable depending on the intended application []. This finding suggests that the extraction method can influence the composition of the final product and potentially impact its properties.